Cas no 35296-77-6 (Benzenetriol)

Benzenetriol structure
Benzenetriol structure
Product Name:Benzenetriol
CAS No:35296-77-6
MF:C6H6O3
MW:126.110042095184
CID:322799
Update Time:2026-05-14

Benzenetriol Chemical and Physical Properties

Names and Identifiers

    • Benzenetriol
    • Trihydroxybenzene
    • benzene-1,2,3-triol
    • Inchi: InChI=1S/C6H6O3/c7-4-2-1-3-5(8)6(4)9/h1-3,7-9H
    • InChI Key: WQGWDDDVZFFDIG-UHFFFAOYSA-N
    • SMILES: C1(O)C=CC=C(O)C=1O

Computed Properties

  • Exact Mass: 126.03168
  • Monoisotopic Mass: 286.068867
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 340
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 137

Experimental Properties

  • PSA: 60.69

Benzenetriol Related Literature

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